Cas no 37100-89-3 (4-Methylphenyl 4-chlorobenzenesulfonate)

• Product Name: 4-Methylphenyl 4-chlorobenzenesulfonate
• CAS No: 37100-89-3
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• CID: 2939185
• PubChem ID: 504160
• Update Time: 2025-04-21

4-Methylphenyl 4-chlorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12584886
• Benzenesulfonic acid, p-chloro-, p-tolyl ester
• DTXSID501034188
• 4-methylphenyl 4-chlorobenzenesulfonate
• AKOS000520443
• Benzenesulfonic acid, 4-chloro-, 4-methylphenyl ester
• p-tolyl 4-chlorobenzenesulfonate
• 37100-89-3
• 4-Methylphenyl 4-chlorobenzenesulfonate

• Inchi： 1S/C13H11ClO3S/c1-10-2-6-12(7-3-10)17-18(15,16)13-8-4-11(14)5-9-13/h2-9H,1H3
• InChI Key： ZAXNCRKVXUFGOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 282.0117431Da
• Monoisotopic Mass: 282.0117431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų